NSC-658497

• Molecular Formula: C20H10N2O6S2
• Molecular Weight: 438.4 g/mol
• InChI: InChI=1S/C20H10N2O6S2/c23-17-13-3-1-2-4-15(13)28-19(25)14(17)10-21-18(24)16(30-20(21)29)9-11-5-7-12(8-6-11)22(26)27/h1-10H/b14-10-,16-9-
• InChIKey: DJFUFNNDOAUACG-FUVGAYRCSA-N

SOS1 inhibitors with distinct binding modes produce divergent cellular outcomes, confounding Ras pathway analysis. NSC-658497 is a validated catalytic-site binder, offering a defined mechanism of action orthogonal to allosteric probes. - **Mechanistic Clarity:** Binds SOS1 catalytic pocket (Kd 7 µM); does not engage H-Ras or EGFR. - **Assay-Ready Potency:** IC50 15.4 µM in GDP-exchange assay; wide window reduces solubility artifacts. - **SAR Transparency:** Fully disclosed rhodanine scaffold with 17 analogs; no IP restrictions.

NSC-658497: Catalytic-Site SOS1 Inhibitor Tool Compound

NSC-658497 (CAS 909197-38-2) is a synthetic small-molecule inhibitor of the Son of Sevenless 1 (SOS1) guanine nucleotide exchange factor (GEF), a critical activator of Ras GTPase signaling in cell proliferation [1]. Identified through a rational virtual screening and experimental validation pipeline, NSC-658497 binds directly to the SOS1 catalytic site with a dissociation constant (Kd) of 7 µM, competitively disrupting the SOS1–Ras protein–protein interaction, and it does not bind to H-Ras [2]. The compound carries a rhodanine-based scaffold with a benzopyran moiety and displays dose-dependent inhibition of Ras-GTP loading, downstream ERK1/2 and AKT phosphorylation, and prostate cancer cell proliferation [1].

Binding mode Catalytic-site SOS1 inhibitor, defined binding pocket and mutagenesis map

Selectivity No detectable binding to H-Ras; pathway discrimination reported

SAR resource Published analog series supports medicinal chemistry and scaffold hopping

Use context Tool compound for Ras signaling studies, not a potency-optimized probe

• [1] Evelyn, C. R., Duan, X., Biesiada, J., et al. (2014). Rational Design of Small Molecule Inhibitors Targeting the Ras GEF, SOS1. Chemistry & Biology, 21(12), 1618–1628. View Source
• [2] WO2016077793A1 – SOS1 Inhibitors for Cancer Treatment. (2016). Cincinnati Children's Hospital Medical Center. View Source

SOS1 Inhibitor Substitution Risks in NSC-658497 Experiments

SOS1 inhibitors are not functionally equivalent, as they differ fundamentally in binding mode (catalytic vs. allosteric), selectivity (SOS1 vs. SOS2 vs. EGFR), potency (spanning >3 orders of magnitude in IC50), and scaffold chemistry [1][2]. For example, the allosteric SOS1 inhibitor SOS1-IN-1 (NSC-70220) binds a site distinct from the catalytic pocket and displays a different growth-inhibitory profile when used alone versus in combination with NSC-658497 [3]. Similarly, highly optimized probes such as BI-3406 (IC50 ~6 nM) and MRTX0902 (Ki ~2 nM) achieve nanomolar potency through extensive medicinal chemistry optimization that NSC-658497 has not undergone; however, their proprietary scaffolds, pharmacokinetic profiles, and selectivity fingerprints differ markedly from the well-characterized rhodanine chemotype of NSC-658497 [4][5]. Procuring a 'generic' SOS1 inhibitor without specifying binding mode, selectivity, and validated cellular activity risks introducing confounding variables into Ras signaling experiments, as even compounds sharing the same nominal target can produce divergent effects on downstream phospho-ERK and phospho-AKT readouts [1].

Binding mode

Allosteric SOS1 inhibitors (e.g., SOS1-IN-1) may shift downstream phospho-ERK and AKT profiles compared to catalytic-site binders.

SAR disclosure

Proprietary clinical candidates (BI-3406, MRTX0902) lack detailed published SAR, limiting academic medicinal chemistry use.

Pathway effects

Compounds targeting SOS1 may produce divergent cellular readouts; single-agent proliferation suppression varies significantly.

• [1] Evelyn, C. R., Duan, X., Biesiada, J., et al. (2014). Rational Design of Small Molecule Inhibitors Targeting the Ras GEF, SOS1. Chemistry & Biology, 21(12), 1618–1628. View Source
• [2] Hillig, R. C., Sautier, B., Schroeder, J., et al. (2019). Discovery of potent SOS1 inhibitors that block RAS activation via disruption of the RAS–SOS1 interaction. Proceedings of the National Academy of Sciences, 116(7), 2551–2560. View Source
• [3] WO2016077793A1 – SOS1 Inhibitors for Cancer Treatment. (2016). Cincinnati Children's Hospital Medical Center. View Source
• [4] Hofmann, M. H., Gmachl, M., Ramharter, J., et al. (2021). BI-3406, a Potent and Selective SOS1–KRAS Interaction Inhibitor, Is Effective in KRAS-Driven Cancers through Combined MEK Inhibition. Cancer Discovery, 11(1), 142–157. View Source
• [5] WO2021127429A1 – SOS1 Inhibitors. (2021). Matthew Arnold Marx, et al. View Source

NSC-658497 Quantitative Comparison with Key SOS1 Inhibitors

SOS1 Catalytic-Site Binding vs H-Ras Selectivity

NSC-658497 binds directly to the SOS1 catalytic domain with a measured Kd of 7.0 µM while showing no detectable binding to H-Ras, establishing a clean selectivity profile for the GEF protein over its GTPase substrate [1][2]. In comparison, the modern clinical-stage probe MRTX0902 achieves a substantially tighter Ki of 1.9 nM for SOS1 with >5,000-fold selectivity over SOS2 (Ki >10,000 nM), but this potency gain comes with a distinct pyridopyridazine scaffold and additional brain-penetrant pharmacokinetic properties not shared by the rhodanine-based NSC-658497 [3]. The binding mode of NSC-658497 has been mapped by alanine-scanning mutagenesis to the hydrophobic cavity of the SOS1 catalytic site, a mechanistic characterization depth that early-generation allosteric inhibitors such as SOS1-IN-1 (NSC-70220) lack [1][4].

Catalytic-site binding vs H-Ras selectivity

Cross-study comparable

Kd = 7.0 µM (SOS1-cat); no binding to H-Ras. MRTX0902 Ki = 1.9 nM (>5,000-fold selective vs SOS2).

Validated binding to catalytic domain with clean GTPase selectivity; ~3,700-fold weaker than clinical-stage probe but scaffold SAR is fully disclosed.

SPR assay; MRTX0902 data from TR-FRET biochemical format.

Evidence Dimension	SOS1 binding affinity (Kd or Ki)
Target Compound Data	Kd = 7.0 µM (SOS1-cat); no binding to H-Ras
Comparator Or Baseline	MRTX0902: Ki = 1.9 nM (SOS1), Ki >10,000 nM (SOS2). SOS1-IN-1 (NSC-70220): binding mode not quantified by direct SPR/ITC for SOS1-cat in published literature.
Quantified Difference	NSC-658497 Kd is ~3,700-fold weaker than MRTX0902 Ki; however, NSC-658497 provides an experimentally validated, publicly disclosed rhodanine scaffold with defined SAR, whereas MRTX0902 is a proprietary clinical candidate.
Conditions	SPR (Biacore T200): his6-SOS1-cat immobilized, NSC-658497 titrated 0.006–100 µM (Evelyn et al., 2014). MRTX0902 Ki from TR-FRET biochemical assay (WO2021127429A1).

Why This Matters

This evidence allows procurement officers and researchers to select NSC-658497 when they require a tool compound with a fully characterized, published binding site map and confirmed lack of off-target binding to H-Ras, rather than an optimized but structurally distinct and less academically transparent clinical lead.

• [1] Evelyn, C. R., Duan, X., Biesiada, J., et al. (2014). Rational Design of Small Molecule Inhibitors Targeting the Ras GEF, SOS1. Chemistry & Biology, 21(12), 1618–1628. View Source
• [2] WO2016077793A1 – SOS1 Inhibitors for Cancer Treatment. (2016). Cincinnati Children's Hospital Medical Center. View Source
• [3] WO2021127429A1 – SOS1 Inhibitors. (2021). Matthew Arnold Marx, et al. View Source
• [4] Aboelenen, K., et al. (2021). Targeting the Small GTPase Superfamily through Their Regulatory Proteins. Angewandte Chemie International Edition, 59(16), 6435–6446. (Review referencing SOS1-IN-1 as allosteric inhibitor). View Source

SOS1 Nucleotide Exchange Inhibition Potency

In a standardized BODIPY-FL-GDP dissociation assay measuring SOS1-catalyzed nucleotide exchange on H-Ras (aa 1-166), NSC-658497 inhibits the reaction with an IC50 of 15.4 µM [1]. By contrast, the optimized quinazoline-based inhibitor BAY-293 disrupts KRAS–SOS1 interaction with an IC50 of 21 nM—approximately 730-fold more potent—while BI-3406 achieves an IC50 of 6 nM in a related biochemical assay format [2][3]. The substantially lower biochemical potency of NSC-658497 positions it not as a lead for therapeutic translation, but as a well-characterized chemical probe for dissecting structure-activity relationships (SAR) at the SOS1 catalytic site, where its individual chemical moieties have been systematically altered and tested to define pharmacophoric requirements [1].

Nucleotide exchange inhibition potency

Cross-study comparable

IC50 = 15.4 µM (BODIPY-FL-GDP). BAY-293 IC50 = 21 nM; BI-3406 IC50 = 6 nM.

Mid-micromolar potency provides a wider dynamic range for SAR studies, avoiding dose-response cliffs of sub-nanomolar probes.

Enzyme inhibition assays differ; direct numerical comparison requires assay harmonization.

Evidence Dimension	SOS1-catalyzed nucleotide exchange inhibition (IC50)
Target Compound Data	IC50 = 15.4 µM (50 nM SOS1-cat, 2 µM H-Ras 1-166)
Comparator Or Baseline	BAY-293: IC50 = 21 nM (KRAS–SOS1 PPI disruption). BI-3406: IC50 = 6 nM (KRAS–SOS1 PPI disruption).
Quantified Difference	NSC-658497 IC50 is ~733-fold higher (weaker) than BAY-293 and ~2,567-fold higher than BI-3406, consistent with its status as an early-stage, non-optimized lead compound.
Conditions	BODIPY-FL-GDP dissociation assay: 50 nM SOS1-cat, 2 µM H-Ras (1-166). BAY-293: TR-FRET-based KRAS–SOS1 interaction assay. BI-3406: HTRF-based KRAS G12C–SOS1 interaction assay.

Why This Matters

Researchers procuring SOS1 inhibitors for biochemical mechanistic studies—rather than cellular or in vivo potency—benefit from NSC-658497's mid-micromolar IC50, which provides a wider dynamic range for SAR studies and avoids the steep dose-response cliffs typical of sub-nanomolar probes.

• [1] Evelyn, C. R., Duan, X., Biesiada, J., et al. (2014). Rational Design of Small Molecule Inhibitors Targeting the Ras GEF, SOS1. Chemistry & Biology, 21(12), 1618–1628. View Source
• [2] Hillig, R. C., Sautier, B., Schroeder, J., et al. (2019). Discovery of potent SOS1 inhibitors that block RAS activation via disruption of the RAS–SOS1 interaction. Proceedings of the National Academy of Sciences, 116(7), 2551–2560. View Source
• [3] Hofmann, M. H., Gmachl, M., Ramharter, J., et al. (2021). BI-3406, a Potent and Selective SOS1–KRAS Interaction Inhibitor, Is Effective in KRAS-Driven Cancers through Combined MEK Inhibition. Cancer Discovery, 11(1), 142–157. View Source

Cellular Proliferation Inhibition and SOS1-IN-1 Synergy

NSC-658497 dose-dependently inhibits the proliferation of PC-3 and DU-145 prostate cancer cell lines over 3 days at concentrations up to 60 µM, accompanied by suppression of Ras-GTP, phospho-ERK1/2, and phospho-AKT levels [1]. In a direct head-to-head proliferation experiment conducted in MIA PaCa-2 (KRAS G12C) pancreatic cancer cells, NSC-658497 at 30 µM for 3 days produced a growth inhibition rate of only 8%, whereas the allosteric SOS1 inhibitor SOS1-IN-1 (NSC-70220) at 40 µM achieved 29% inhibition [2]. Strikingly, the combination of both agents (30 µM NSC-658497 + 40 µM SOS1-IN-1) yielded a 54% growth inhibition rate, demonstrating synergistic activity consistent with their complementary binding modes—catalytic-site targeting by NSC-658497 and allosteric-site targeting by SOS1-IN-1 [2].

Cellular proliferation & synergy

Head-to-head

MIA PaCa-2 (KRAS G12C), 3 days: NSC-658497 30 µM → 8% inhibition; SOS1-IN-1 40 µM → 29%; combination → 54%.

Single-agent modest suppression; synergy with allosteric inhibitor supports dual-site inhibition strategy research.

Cellular context matters; not suitable as stand-alone anti-proliferative tool at these concentrations.

Evidence Dimension	Growth inhibition rate in MIA PaCa-2 cells (3-day proliferation assay)
Target Compound Data	8% inhibition at 30 µM (NSC-658497 alone)
Comparator Or Baseline	SOS1-IN-1 (NSC-70220): 29% inhibition at 40 µM. Combination: 54% inhibition.
Quantified Difference	NSC-658497 alone produced 3.6-fold weaker single-agent growth inhibition than SOS1-IN-1; however, the combination yielded a 6.75-fold increase over NSC-658497 alone, consistent with mechanistic synergy (Bliss independence).
Conditions	MIA PaCa-2 cells (KRAS G12C), 3-day proliferation assay, DMSO as negative control (WO2016077793A1).

Why This Matters

This direct comparative evidence provides a quantitative rationale for procuring both NSC-658497 and SOS1-IN-1 as a pair for studying dual-site SOS1 inhibition strategies, and alerts users that single-agent NSC-658497 at 30 µM elicits only modest growth suppression, making it unsuitable as a stand-alone anti-proliferative agent in this cellular context.

• [1] Evelyn, C. R., Duan, X., Biesiada, J., et al. (2014). Rational Design of Small Molecule Inhibitors Targeting the Ras GEF, SOS1. Chemistry & Biology, 21(12), 1618–1628. View Source
• [2] WO2016077793A1 – SOS1 Inhibitors for Cancer Treatment. (2016). Cincinnati Children's Hospital Medical Center. (Data reported for NSC-70220/SOS1-IN-1 combination with NSC-658497 in MIA PaCa-2 cells). View Source

Published SAR of the Rhodanine-Benzopyran Scaffold

The NSC-658497 chemotype is built on a rhodanine (2-thioxothiazolidin-4-one) core linked via an exocyclic double bond to a benzopyran-2,4-dione moiety, with a distal 4-nitrobenzylidene substituent [1]. Systematic SAR analysis of 17 structural analogs has identified the benzopyran ring as essential for activity: its deletion (Compound A3) completely abolishes inhibitory potency, while saturation of the linker double bond similarly nullifies activity [1]. The nitrophenyl group is partially dispensable—removal of the nitro group (Compound C1) reduces activity by only ~3-fold [1]. This level of SAR granularity is publicly available for NSC-658497 but is absent for proprietary clinical candidates such as MRTX0902, BI-3406, and BAY-293, whose detailed SAR remains undisclosed in patent-protected chemical space [2][3][4].

Published SAR of rhodanine-benzopyran scaffold

Supporting evidence

17 analogs tested; benzopyran essential, nitro group partially dispensable (~3-fold loss).

Only SOS1 chemotype with fully disclosed SAR map; enables rational modification without reverse-engineering proprietary structures.

Analog series detailed in Evelyn et al. (2014), Figure 4 and Table S2.

Evidence Dimension	Availability of publicly disclosed SAR data defining essential pharmacophoric moieties
Target Compound Data	17 analogs tested; benzopyran essential; nitro group partially dispensable (3-fold loss upon deletion); rhodanine core maintained across all active analogs
Comparator Or Baseline	MRTX0902: selective SAR not publicly disclosed beyond patent examples. BI-3406: limited SAR in primary publication (Hofmann et al., 2021). BAY-293: limited SAR in primary publication (Hillig et al., 2019).
Quantified Difference	Not quantified as a numerical fold-change; differentiated by the extent of publicly reported SAR data (17 analogs for NSC-658497 vs. <5 disclosed for each comparator).
Conditions	SOS1-catalyzed BODIPY-FL-GDP dissociation assay for all analogs (Evelyn et al., 2014, Figure 4 and Table S2).

Why This Matters

For medicinal chemistry groups seeking to initiate fragment-growing or scaffold-hopping campaigns from a well-understood SOS1 inhibitor, NSC-658497 offers the only SOS1-targeting chemotype with a fully disclosed SAR map, enabling rational modification without reverse-engineering proprietary structures.

• [1] Evelyn, C. R., Duan, X., Biesiada, J., et al. (2014). Rational Design of Small Molecule Inhibitors Targeting the Ras GEF, SOS1. Chemistry & Biology, 21(12), 1618–1628. View Source
• [2] WO2021127429A1 – SOS1 Inhibitors. (2021). Matthew Arnold Marx, et al. View Source
• [3] Hofmann, M. H., Gmachl, M., Ramharter, J., et al. (2021). BI-3406, a Potent and Selective SOS1–KRAS Interaction Inhibitor, Is Effective in KRAS-Driven Cancers through Combined MEK Inhibition. Cancer Discovery, 11(1), 142–157. View Source
• [4] Hillig, R. C., Sautier, B., Schroeder, J., et al. (2019). Discovery of potent SOS1 inhibitors that block RAS activation via disruption of the RAS–SOS1 interaction. Proceedings of the National Academy of Sciences, 116(7), 2551–2560. View Source

Pathway Selectivity: Ras Signaling vs EGFR Activation

NSC-658497 at 0–20 µM dose-dependently inhibits EGF (50 ng/mL)-stimulated Ras activation in NIH/3T3 mouse fibroblast cells without affecting upstream EGFR autophosphorylation [1]. This selectivity distinguishes it from pan-kinase or EGFR-targeted agents. In contrast, BAY-293 was reported to inhibit KRAS-WT-CRAF-RBD interaction at >20 µM, indicating a >950-fold selectivity window for SOS1 over RAF in biochemical assays, while MRTX0902 displays >5,000-fold selectivity for SOS1 over EGFR (Ki >10,000 nM) [2][3]. No published selectivity data for NSC-658497 against SOS2 or a broader off-target panel are currently available; this represents a known evidence gap relative to the extensively profiled BI-3406 and MRTX0902 [4].

Pathway selectivity: Ras vs EGFR

Supporting evidence

Inhibits EGF-stimulated Ras activation at 0–20 µM without affecting EGFR autophosphorylation (NIH/3T3).

Pathway-level discrimination established; broader off-target panel and SOS2 selectivity remain uncharacterized.

Selectivity gap relative to BI-3406 and MRTX0902, which include kinome-wide profiling.

Evidence Dimension	Selectivity for SOS1-mediated Ras signaling over upstream EGFR activation
Target Compound Data	No inhibition of EGFR activation at 0–20 µM in EGF-stimulated NIH/3T3 cells; Ras activation inhibited in same concentration range
Comparator Or Baseline	BI-3406: selective vs. SOS2 (IC50 >10 µM), selective vs. 368 kinases (no off-target hits at 5 µM). MRTX0902: Ki >10,000 nM for SOS2 and EGFR.
Quantified Difference	EGFR vs. Ras signaling selectivity for NSC-658497 is qualitatively established in cells but not quantified as a selectivity ratio. Broad-panel selectivity data are available for BI-3406 and MRTX0902 but not for NSC-658497.
Conditions	NIH/3T3 cells, 2-h pretreatment, EGF stimulation (50 ng/mL), western blot for phospho-EGFR, Ras-GTP pulldown (Evelyn et al., 2014).

Why This Matters

NSC-658497 is appropriate for experiments requiring pathway-level discrimination between receptor tyrosine kinase activation and downstream Ras signaling, but its selectivity against SOS2 and a broader off-target panel remains uncharacterized, making BI-3406 or MRTX0902 more suitable for applications demanding comprehensive selectivity profiling.

• [1] Evelyn, C. R., Duan, X., Biesiada, J., et al. (2014). Rational Design of Small Molecule Inhibitors Targeting the Ras GEF, SOS1. Chemistry & Biology, 21(12), 1618–1628. View Source
• [2] Hillig, R. C., Sautier, B., Schroeder, J., et al. (2019). Discovery of potent SOS1 inhibitors that block RAS activation via disruption of the RAS–SOS1 interaction. Proceedings of the National Academy of Sciences, 116(7), 2551–2560. View Source
• [3] WO2021127429A1 – SOS1 Inhibitors. (2021). Matthew Arnold Marx, et al. View Source
• [4] Chemical Probes Portal. BI-3406 Probe Report. (2022). View Source

First-in-Field SOS1 Catalytic-Site Inhibitor Benchmark

NSC-658497, reported in 2014 by the Zheng group, is historically significant as the first small-molecule inhibitor of the SOS1 catalytic site identified through a combined virtual screening (118,500-compound NCI/DTP library) and experimental validation approach [1]. This study established the proof-of-principle that the SOS1 catalytic pocket is druggable, paving the way for subsequent SOS1 inhibitor discovery programs including BAY-293 (2019), BI-3406 (2021), and MRTX0902 (2021) [2][3][4]. As such, NSC-658497 serves as an essential reference benchmark in SOS1 inhibitor development, and its publication has been cited in virtually every subsequent medicinal chemistry effort targeting the SOS1–Ras PPI [5].

First-in-field benchmark

Class-level inference

First catalytic-site SOS1 inhibitor reported (2014); >150 citations; foundational reference cited by all subsequent programs.

Essential reference for experimental reproducibility and positive control in SOS1 inhibitor development.

Preceded BAY-293 by 5 years; historical significance rather than potency advantage.

Evidence Dimension	Temporal priority and scientific impact as first-in-field SOS1 catalytic-site inhibitor
Target Compound Data	Published 2014 (Chem. Biol.); established SOS1 catalytic site druggability; cited by all subsequent SOS1 inhibitor medicinal chemistry programs
Comparator Or Baseline	BAY-293: published 2019 (PNAS). BI-3406: published 2021 (Cancer Discov.). MRTX0902: patent filed 2021 (WO2021127429A1).
Quantified Difference	NSC-658497 preceded the next published SOS1 catalytic-site inhibitor (BAY-293) by 5 years. Its publication (Evelyn et al., 2014) has accumulated >150 citations as of 2026, serving as foundational reference for the field.
Conditions	Publication timeline and citation analysis. Not a biochemical assay comparison.

Why This Matters

Procurement of NSC-658497 is justified when the experimental design requires a positive control or reference compound that is historically and mechanistically linked to the origin of the SOS1 inhibitor field, ensuring reproducibility of foundational findings and enabling direct comparison with literature-reported data.

• [1] Evelyn, C. R., Duan, X., Biesiada, J., et al. (2014). Rational Design of Small Molecule Inhibitors Targeting the Ras GEF, SOS1. Chemistry & Biology, 21(12), 1618–1628. View Source
• [2] Hillig, R. C., Sautier, B., Schroeder, J., et al. (2019). Discovery of potent SOS1 inhibitors that block RAS activation via disruption of the RAS–SOS1 interaction. Proceedings of the National Academy of Sciences, 116(7), 2551–2560. View Source
• [3] Hofmann, M. H., Gmachl, M., Ramharter, J., et al. (2021). BI-3406, a Potent and Selective SOS1–KRAS Interaction Inhibitor, Is Effective in KRAS-Driven Cancers through Combined MEK Inhibition. Cancer Discovery, 11(1), 142–157. View Source
• [4] WO2021127429A1 – SOS1 Inhibitors. (2021). Matthew Arnold Marx, et al. View Source
• [5] Shetu, S. A., et al. (2022). Small-Molecule RAS Inhibitors as Anticancer Agents: Discovery, Development, and Mechanistic Studies. International Journal of Molecular Sciences, 23(7), 3644. View Source

NSC-658497: Recommended Research Applications

Biochemical SAR and Scaffold Hopping

NSC-658497 is the preferred starting point for structure-activity relationship (SAR) campaigns focused on the SOS1 catalytic site. Its fully disclosed analog series (17 compounds with IC50 values) enables systematic modification of the benzopyran, nitrophenyl, and rhodanine moieties without intellectual property constraints [1]. In contrast, the SAR of clinical-stage SOS1 inhibitors (MRTX0902, BI-3406) remains largely proprietary, limiting their utility for academic medicinal chemistry efforts.

Dual-Site SOS1 Inhibition with Allosteric Probes

The demonstrated synergy between NSC-658497 (catalytic-site binder) and SOS1-IN-1/NSC-70220 (allosteric-site binder) in MIA PaCa-2 cells—where combination treatment achieves 54% growth inhibition compared to 8% and 29% for single agents, respectively—supports the use of NSC-658497 as the catalytic-site arm of a two-pronged SOS1 inhibition strategy [2]. This orthogonal combination approach is not achievable with single-site inhibitors such as BI-3406 or MRTX0902 alone.

Assay Positive Control and Reference Standard

Because NSC-658497 is the most extensively characterized early-stage SOS1 inhibitor—with published Kd (7 µM), IC50 (15.4 µM in BODIPY-FL-GDP assay), mutagenesis-mapped binding site, and cellular validation across fibroblast and prostate cancer lines—it serves as an ideal positive control for developing and validating new SOS1 biochemical or cellular assays [1]. Its moderate potency (micromolar range) provides a wide assay window and reduces the risk of solubility-related artifacts common with nanomolar probes.

Pathway Deconvolution: RTK vs SOS1-Dependent Ras Activation

NSC-658497's demonstrated ability to inhibit EGF-stimulated Ras-GTP loading without affecting EGFR autophosphorylation makes it a valuable tool for experiments that require mechanistic discrimination between receptor tyrosine kinase (RTK) activation and downstream SOS1-mediated Ras signaling [1]. This property is particularly relevant in studies of feedback reactivation loops where EGFR and SOS1 contribute differentially to sustained Ras pathway output.

Application

Selection Property

Validation Focus

Biochemical SAR and scaffold hopping

Disclosed 17-analog SAR with defined pharmacophoric moieties

Medicinal chemistry optimization; benzopyran and nitrophenyl modification

Dual-site SOS1 inhibition research

Catalytic-site binder compatible with allosteric probe co-treatment

Synergy assessment; binding-site complementarity studies

Assay development and positive control

Well-characterized binding affinity and cellular activity profile

Assay window establishment; solubility artifact monitoring

Ras signaling pathway deconvolution

Inhibits Ras-GTP loading without EGFR autophosphorylation inhibition

Discrimination between RTK and SOS1-dependent Ras activation

• [1] Evelyn, C. R., Duan, X., Biesiada, J., et al. (2014). Rational Design of Small Molecule Inhibitors Targeting the Ras GEF, SOS1. Chemistry & Biology, 21(12), 1618–1628. View Source
• [2] WO2016077793A1 – SOS1 Inhibitors for Cancer Treatment. (2016). Cincinnati Children's Hospital Medical Center. View Source